(23S,25S)-5α-Spirostane-3β,6α,23-triol
(23S,25S)-5α-Spirostane-3β,6α,23-triol
Brand Name:
Vulcanchem
CAS No.:
16750-37-1
VCID:
VC0100148
InChI:
InChI=1S/C27H44O5/c1-14-9-23(30)27(31-13-14)15(2)24-22(32-27)12-19-17-11-21(29)20-10-16(28)5-7-25(20,3)18(17)6-8-26(19,24)4/h14-24,28-30H,5-13H2,1-4H3/t14-,15-,16-,17+,18-,19-,20+,21-,22-,23-,24-,25+,26-,27-/m0/s1
SMILES:
CC1CC(C2(C(C3C(O2)CC4C3(CCC5C4CC(C6C5(CCC(C6)O)C)O)C)C)OC1)O
Molecular Formula:
C27H44O5
Molecular Weight:
448.6 g/mol
(23S,25S)-5α-Spirostane-3β,6α,23-triol
CAS No.: 16750-37-1
Main Products
VCID: VC0100148
Molecular Formula: C27H44O5
Molecular Weight: 448.6 g/mol
| CAS No. | 16750-37-1 |
|---|---|
| Product Name | (23S,25S)-5α-Spirostane-3β,6α,23-triol |
| Molecular Formula | C27H44O5 |
| Molecular Weight | 448.6 g/mol |
| IUPAC Name | (1R,2S,3'S,4S,5'S,6S,7S,8R,9S,12S,13R,16S,18S,19S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-3',16,19-triol |
| Standard InChI | InChI=1S/C27H44O5/c1-14-9-23(30)27(31-13-14)15(2)24-22(32-27)12-19-17-11-21(29)20-10-16(28)5-7-25(20,3)18(17)6-8-26(19,24)4/h14-24,28-30H,5-13H2,1-4H3/t14-,15-,16-,17+,18-,19-,20+,21-,22-,23-,24-,25+,26-,27-/m0/s1 |
| Standard InChIKey | GDFVLFBHNREYBP-WHFCIYBYSA-N |
| Isomeric SMILES | C[C@H]1C[C@@H]([C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4C[C@@H]([C@@H]6[C@@]5(CC[C@@H](C6)O)C)O)C)C)OC1)O |
| SMILES | CC1CC(C2(C(C3C(O2)CC4C3(CCC5C4CC(C6C5(CCC(C6)O)C)O)C)C)OC1)O |
| Canonical SMILES | CC1CC(C2(C(C3C(O2)CC4C3(CCC5C4CC(C6C5(CCC(C6)O)C)O)C)C)OC1)O |
| PubChem Compound | 637463 |
| Last Modified | Nov 11 2021 |
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